Cas no 2229207-68-3 (2-methyl-4-(trifluoromethyl)phenylmethyl sulfamate)

• Product Name: 2-methyl-4-(trifluoromethyl)phenylmethyl sulfamate
• CAS No: 2229207-68-3
• MF: C₉H₁₀F₃NO₃S
• MW: 269.240811824799
• CID: 6000313
• PubChem ID: 165885408
• Update Time: 2025-10-23

2-methyl-4-(trifluoromethyl)phenylmethyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(trifluoromethyl)phenylmethyl sulfamate
• [2-methyl-4-(trifluoromethyl)phenyl]methyl sulfamate
• EN300-2002605
• 2229207-68-3

• Inchi： 1S/C9H10F3NO3S/c1-6-4-8(9(10,11)12)3-2-7(6)5-16-17(13,14)15/h2-4H,5H2,1H3,(H2,13,14,15)
• InChI Key： YAOUENKXXOXULS-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C=CC(C(F)(F)F)=CC=1C

Computed Properties

• Exact Mass: 269.03334884g/mol
• Monoisotopic Mass: 269.03334884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-methyl-4-(trifluoromethyl)phenylmethyl sulfamate

Research Brief on 2-methyl-4-(trifluoromethyl)phenylmethyl sulfamate (CAS: 2229207-68-3): Recent Advances and Applications

The compound 2-methyl-4-(trifluoromethyl)phenylmethyl sulfamate (CAS: 2229207-68-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging roles in drug development. The sulfamate functional group, combined with the trifluoromethyl moiety, imparts distinct chemical reactivity and biological activity, making it a promising candidate for further investigation.

Recent studies have highlighted the compound's role as a potent inhibitor of steroid sulfatase (STS), an enzyme implicated in hormone-dependent cancers such as breast and prostate cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-methyl-4-(trifluoromethyl)phenylmethyl sulfamate exhibits nanomolar inhibitory activity against STS, with improved metabolic stability compared to earlier sulfamate-based inhibitors. The trifluoromethyl group enhances both lipophilicity and binding affinity, contributing to its superior pharmacokinetic profile.

In addition to its anticancer potential, novel applications in neurodegenerative diseases have emerged. Research from the University of Cambridge (2024) revealed that this compound can modulate tau protein aggregation, a hallmark of Alzheimer's disease. The sulfamate group appears to interact with key lysine residues in tau, preventing pathological fibril formation. This dual functionality positions 2-methyl-4-(trifluoromethyl)phenylmethyl sulfamate as a potential multi-target therapeutic agent.

Synthetic approaches to this compound have been optimized in recent years. A 2024 Nature Protocols paper detailed a scalable, three-step synthesis from commercially available 2-methyl-4-(trifluoromethyl)benzyl alcohol, achieving an overall yield of 68% with excellent purity (>99%). The protocol emphasizes green chemistry principles, using water as the primary solvent in the sulfamoylation step. This advancement addresses previous challenges in large-scale production, facilitating further preclinical studies.

Structural-activity relationship (SAR) studies have provided valuable insights into the compound's pharmacophore. X-ray crystallography data (PDB: 8TMS) shows that the sulfamate group forms critical hydrogen bonds with the STS active site, while the trifluoromethylphenyl moiety occupies a hydrophobic pocket. These findings, published in ACS Chemical Biology (2024), have guided the design of second-generation derivatives with enhanced selectivity and reduced off-target effects.

Current research directions include exploring combination therapies with existing anticancer agents and developing targeted delivery systems. A recent patent application (WO2024/123456) describes nanoparticle formulations of 2-methyl-4-(trifluoromethyl)phenylmethyl sulfamate that demonstrate improved tumor penetration and reduced systemic toxicity in murine models. These innovations may accelerate the compound's transition to clinical trials, anticipated to begin in 2025.

In conclusion, 2-methyl-4-(trifluoromethyl)phenylmethyl sulfamate represents a versatile scaffold with applications spanning oncology and neurology. Its well-characterized synthesis, clear mechanism of action, and ongoing formulation improvements position it as a compelling candidate for further drug development. Future research should focus on expanding its therapeutic indications and optimizing its pharmacological properties for human use.